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Compound of Interest

Compound Name: 1-Benzylpyrrolidine

Cat. No.: B1219470

An In-depth Technical Guide to the Physicochemical Properties of 1-Benzylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzylpyrrolidine, also known as N-Benzylpyrrolidine, is an organic compound featuring a
pyrrolidine ring substituted with a benzyl group at the nitrogen atom. Its chemical formula is
C11H1sN. This colorless to slightly yellow liquid serves as a crucial intermediate in organic
synthesis and has garnered significant attention in medicinal chemistry. The pyrrolidine scaffold
is a privileged structure in drug discovery, and modifying it with a benzyl group offers a versatile
platform for creating novel therapeutic agents. This guide provides a comprehensive overview
of the core physicochemical properties of 1-Benzylpyrrolidine, detailed experimental protocols
for their determination, and insights into its synthesis and applications.

Physicochemical Properties

The fundamental physical and chemical characteristics of 1-Benzylpyrrolidine are
summarized below. These properties are critical for its handling, application in synthesis, and
for predicting its behavior in various chemical and biological systems.
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Property Value Source(s)

Molecular Formula C11HisN [1]

Molecular Weight 161.24 g/mol [1]
Colorless to slightly yellow

Appearance o [2]
liquid

Melting Point -72 °C

N , 204-205 °C / 277.57 °C (rough

Boiling Point )
estimate)

Density 0.946 g/cm3/0.9650 g/cm3
Soluble in many organic

Solubility solvents (e.g., ethanol, ether); [3]
slightly soluble in water.

pKa 9.51 (at 25 °C)

Refractive Index (n20/D) 1.526 - 1.528

CAS Number 29897-82-3 [1]

Note: Discrepancies in reported values for boiling point and density exist in the literature, which
may be attributed to different experimental conditions or purity levels.

Experimental Protocols

Accurate determination of physicochemical properties is paramount. The following sections
outline standard experimental methodologies applicable to 1-Benzylpyrrolidine.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid.[4][5][6]
Apparatus:

e Thiele tube or melting point apparatus with a heating block
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Thermometer
Small test tube (fusion tube)
Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

Add a small amount (a few milliliters) of 1-Benzylpyrrolidine to the small test tube.
Place the capillary tube, sealed end up, into the liquid.

Attach the test tube to the thermometer, ensuring the bulb of the thermometer is level with
the sample.

Insert the assembly into the Thiele tube or heating block.
Heat the apparatus slowly and uniformly.

Observe the capillary tube. As the temperature rises, air trapped in the capillary will slowly
bubble out.

The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.[4]

Record the temperature. For higher accuracy, allow the apparatus to cool slightly and note
the temperature at which the liquid is drawn back into the capillary tube; this temperature
should be very close to the boiling point.

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.[7][8][9]

Apparatus:

Pycnometer or a volumetric flask (e.g., 10 mL)
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e Analytical balance

Procedure:

Carefully clean and dry the pycnometer or volumetric flask and weigh it accurately on the
analytical balance (ma).

« Fill the flask to the calibration mark with 1-Benzylpyrrolidine. Ensure there are no air
bubbles.

» Weigh the flask containing the liquid (mz2).

e The mass of the liquid is (mz - ma1).

e The volume of the liquid is the calibrated volume of the flask (V).
o Calculate the density (p) using the formula: p = (mz - m1) / V.

e The measurement should be performed at a constant, recorded temperature as density is
temperature-dependent.

Determination of pKa (Potentiometric Titration)

Potentiometric titration is a precise method for determining the pKa of a basic compound like 1-
Benzylpyrrolidine.[10][11][12]

Apparatus:

Calibrated pH meter with an electrode

Burette

Beaker

Magnetic stirrer and stir bar

Reagents:

e 1-Benzylpyrrolidine solution of known concentration (e.g., 0.01 M)
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Standardized solution of a strong acid (e.g., 0.1 M HCI)

Buffer solutions for pH meter calibration (pH 4, 7, 10)

Procedure:

Calibrate the pH meter using the standard buffer solutions.

Place a known volume of the 1-Benzylpyrrolidine solution into a beaker with a magnetic stir
bar.

Immerse the pH electrode in the solution and begin stirring.
Record the initial pH of the solution.

Add the standardized HCI solution from the burette in small, precise increments (e.g., 0.1
mL).

Record the pH after each addition, allowing the reading to stabilize.
Continue the titration well past the equivalence point (the point of the most rapid pH change).
Plot a titration curve (pH vs. volume of HC| added).

The pKa is equal to the pH at the half-equivalence point. This is the point on the curve where
half of the volume of titrant required to reach the equivalence point has been added.

Synthesis and Reactivity

1-Benzylpyrrolidine is commonly synthesized via the nucleophilic substitution of a primary

amine with a suitable alkyl dihalide. A modern, efficient method utilizes microwave-assisted

synthesis.

Microwave-Assisted Synthesis Workflow

A rapid synthesis involves the reaction of 1,4-dichlorobutane with benzylamine in the presence

of a base, accelerated by microwave irradiation.[13]
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Microwave-Assisted Synthesis of 1-Benzylpyrrolidine

1,4-Dichlorobutane Benzylamine Potassium Carbonate Deionized Water
(2.0 mmol) (2.2 mmol) (2.5 mmol) (3mL)

Microwave Reactor

Cool to Room Temp.

Click to download full resolution via product page

Caption: A typical workflow for the microwave-assisted synthesis of 1-Benzylpyrrolidine.
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The reaction proceeds through a double nucleophilic substitution where the primary amine first
displaces one chloride ion, followed by an intramolecular cyclization to form the pyrrolidine ring,
displacing the second chloride ion.

Applications in Drug Development

The N-benzylpyrrolidine scaffold is of significant interest in the development of therapies for
neurodegenerative disorders, particularly Alzheimer's disease.

Therapeutic Targets in Alzheimer's Disease

Derivatives of N-benzylpyrrolidine have been designed and synthesized as multi-target agents
for Alzheimer's disease.[14] These compounds aim to simultaneously inhibit several key
enzymes involved in the disease's progression, including acetylcholinesterase (AChE),
butyrylcholinesterase (BChE), and 3-secretase 1 (BACE-1). They have also been shown to
interfere with the aggregation of amyloid-beta (AB) peptides, a hallmark of Alzheimer's
pathology.[14]
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Potential Therapeutic Targets of 1-Benzylpyrrolidine Derivatives in Alzheimer's Disease
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Interrelation of 1-Benzylpyrrolidine Properties

Molecular Structure
(C11H15N)
- Benzyl Group
- Pyrrolidine Ring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1219470?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219470?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. 1-(Phenylmethyl)pyrrolidine | C11H15N | CID 122501 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. N-BENZYLPYRROLIDINE | 29897-82-3 [chemicalbook.com]
3. Page loading... [wap.guidechem.com]
4. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

6. cdn.juniata.edu [cdn.juniata.edu]

7. homesciencetools.com [homesciencetools.com]

8. chm.uri.edu [chm.uri.edu]

9. m.youtube.com [m.youtube.com]

10. creative-bioarray.com [creative-bioarray.com]

11. chem.libretexts.org [chem.libretexts.org]

12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
13. benchchem.com [benchchem.com]

14. Design, synthesis, and multitargeted profiling of N-benzylpyrrolidine derivatives for the
treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Physicochemical properties of 1-Benzylpyrrolidine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219470#physicochemical-properties-of-1-
benzylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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